Cas no 2172274-02-9 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobicyclo2.2.1heptane-2-carboxylic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobicyclo2.2.1heptane-2-carboxylic acid
• CAS No: 2172274-02-9
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6246403
• PubChem ID: 165546780
• Update Time: 2025-10-22

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobicyclo2.2.1heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobicyclo2.2.1heptane-2-carboxylic acid
• 2172274-02-9
• EN300-1517508
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]bicyclo[2.2.1]heptane-2-carboxylic acid

• Inchi： 1S/C28H32N2O5/c1-16(10-13-24(31)30-26-18-12-11-17(14-18)25(26)27(32)33)29-28(34)35-15-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,16-18,23,25-26H,10-15H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： ZSNBGPZEJSGIHT-UHFFFAOYSA-N
• SMILES： OC(C1C(C2CCC1C2)NC(CCC(C)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)=O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobicyclo2.2.1heptane-2-carboxylic acid

Introduction to 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobicyclo[2.2.1]heptane-2-carboxylic Acid (CAS No. 2172274-02-9)

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobicyclo[2.2.1]heptane-2-carboxylic acid, identified by its CAS number 2172274-02-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate bicyclic structure and functional groups that make it a promising candidate for various biochemical applications.

The molecular structure of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobicyclo[2.2.1]heptane-2-carboxylic acid incorporates a fluorenylmethoxycarbonyl (Fmoc) group, which is widely recognized for its utility in peptide synthesis and proteomics research. The Fmoc group serves as an amino protecting group, facilitating the controlled synthesis of peptides without unwanted side reactions. This feature makes the compound particularly valuable in the development of peptide-based therapeutics and diagnostic tools.

Beyond its role in peptide synthesis, the compound's bicyclic framework, specifically the bicyclo[2.2.1]heptane moiety, contributes to its unique physicochemical properties. Bicyclic structures are often associated with enhanced binding affinity and selectivity, making them attractive for designing small-molecule inhibitors targeting biological receptors and enzymes. The presence of an amide linkage in the molecule further extends its potential applications in drug design, as amides are common motifs in bioactive molecules.

In recent years, there has been a surge in research focused on developing novel scaffolds for drug discovery. The structural complexity of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobicyclo[2.2.1]heptane-2-carboxylic acid positions it as a versatile building block for generating libraries of diverse compounds for high-throughput screening (HTS). Such libraries are instrumental in identifying lead compounds that can be optimized further through structure-based drug design (SBDD) or fragment-based drug design (FBDD) approaches.

The fluorenylmethoxycarbonyl group not only aids in synthetic chemistry but also imparts fluorescence properties to the molecule, which can be exploited in various imaging techniques and bioassays. Fluorescent probes are increasingly used in cellular and molecular biology to track biological processes in real-time, providing insights into dynamic cellular events at the molecular level.

One of the most compelling aspects of this compound is its potential application in modulating enzyme activity. Enzymes are central to numerous biological pathways, and their inhibition or activation can have profound effects on cellular function. The unique structural features of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobicyclo[2.2.1]heptane-2-carboxylic acid make it a promising candidate for developing selective inhibitors targeting key enzymes involved in diseases such as cancer, inflammation, and metabolic disorders.

The compound's amide group can interact with the active site of enzymes through hydrogen bonding, dipole-dipole interactions, and other non-covalent forces, leading to high-affinity binding. This specificity is crucial for minimizing off-target effects and improving therapeutic efficacy. Additionally, the presence of the bicyclic core enhances rigidity, which can stabilize enzyme-inhibitor complexes and improve drug stability.

In the context of current research trends, there is growing interest in leveraging computational methods to accelerate drug discovery processes. Molecular modeling techniques, such as docking studies and molecular dynamics simulations, are increasingly used to predict how small molecules like 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobicyclo[2.2.1]heptane-2-carboxylic acid will interact with biological targets. These computational approaches can guide experimental efforts by identifying optimal lead structures before they are synthesized and tested in vitro.

The versatility of this compound also extends to its potential use as a chiral building block in asymmetric synthesis. Chirality is a critical factor in many drugs, as enantiomers can exhibit different biological activities despite having identical chemical structures. By incorporating chiral centers into the molecule, researchers can develop enantiomerically pure compounds with enhanced pharmacological properties.

The Fmoc group's fluorescence properties also open up possibilities for developing biosensors and diagnostic assays. For instance, fluorescent derivatives of this compound could be designed to detect specific biomolecules or cellular events with high sensitivity and selectivity. Such tools are invaluable in clinical diagnostics and basic research, enabling scientists to study biological processes at an unprecedented level of detail.

The synthesis of complex molecules like 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobicyclo[2.2.1]heptane-2-carboxylic acid requires meticulous planning and expertise in organic chemistry techniques. Advanced synthetic methodologies must be employed to construct the intricate bicyclic framework while maintaining functional group integrity throughout the process. The development of efficient synthetic routes is essential for scaling up production and making these compounds accessible for broader research applications.

In conclusion, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobicyclo[2.2.1]heptane-2-carboxylic acid (CAS No.2172274-02-9) represents a significant advancement in pharmaceutical chemistry due to its complex structure and multifaceted applications.